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ENPP1 as a Therapeutic Target

The ectonucleotidase ENPP1 is a key regulatory enzyme that hydrolyzes and inactivates extracellular 2'3'-

cGAMP [1] [2]. cGAMP is a critical immunotransmitter that activates the STING pathway, leading to the

production of type-I interferons and a potent anti-tumor immune response [3] [4]. By degrading cGAMP,

ENPP1 functions as an innate immune checkpoint, dampening anti-tumor immunity and promoting tumor

growth and metastasis [3] [5].

Therefore, inhibiting ENPP1 is a promising therapeutic strategy to stabilize extracellular cGAMP, stimulate

the STING pathway, and enhance cancer immunotherapy [4].

Scientific Context for ENPP1 Inhibitors

The table below summarizes key findings from recent studies on ENPP1 inhibition, which illustrate the

therapeutic potential but also confirm that the specific compound you asked about was not covered in the

available results.
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Research Focus /
Compound

Key Finding / Description Relevance to ENPP1-IN-17

ENPP1H362A
Mutant [1]

A point mutation that ablates cGAMP hydrolysis

but preserves ATPase activity. Used as a
precise tool to prove that inhibiting cGAMP

degradation is sufficient for anti-tumor and anti-
viral effects.

Provides genetic proof-of-

concept for selective cGAMP
hydrolysis inhibition.

AI-Designed
ENPP1 Inhibitor
(ISM5939) [4]

An orally bioavailable, selective ENPP1
inhibitor. Preclinically, it stabilizes cGAMP in the

TME, activates antigen-presenting cells, and
synergizes with anti-PD-1 therapy without

significant toxicity.

Demonstrates the feasibility
and therapeutic profile of a

potent, selective, oral ENPP1
inhibitor.

ENPP1-IN-17 Not mentioned in the search results. The

sources discuss the therapeutic strategy and
other compounds but do not contain quantitative

data or protocols for ENPP1-IN-17.

Information not found in
current search.

Visualizing the Core Mechanism of Action

The following diagram, generated with Graphviz, illustrates the fundamental mechanism by which an

ENPP1 inhibitor modulates the cGAMP-STING pathway.
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Mechanism of ENPP1 inhibition stabilizing cGAMP to activate STING-dependent immunity.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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